![molecular formula C18H18N2O2 B5768668 N-[3-(1-pyrrolidinylcarbonyl)phenyl]benzamide](/img/structure/B5768668.png)
N-[3-(1-pyrrolidinylcarbonyl)phenyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[3-(1-pyrrolidinylcarbonyl)phenyl]benzamide is a chemical compound that has been extensively studied for its potential application in scientific research. This compound is also known as PB28 and has been found to exhibit potent and selective activity against cancer cells.
Mechanism of Action
PB28 exerts its anticancer activity by inhibiting the activity of a protein known as P-glycoprotein. This protein is responsible for pumping drugs out of cancer cells, making them resistant to chemotherapy. By inhibiting the activity of P-glycoprotein, PB28 can increase the sensitivity of cancer cells to chemotherapy drugs.
Biochemical and Physiological Effects:
PB28 has been found to have a low toxicity profile, making it a promising candidate for cancer therapy. It has also been found to exhibit good pharmacokinetic properties, meaning that it can be easily absorbed and distributed throughout the body.
Advantages and Limitations for Lab Experiments
PB28 has several advantages for lab experiments, including its high purity and low toxicity profile. However, its complex synthesis process and high cost may limit its use in some experiments.
Future Directions
There are several future directions for research on PB28. One potential direction is the development of new analogs with improved potency and selectivity against cancer cells. Another potential direction is the investigation of PB28's potential application in combination with other chemotherapy drugs to enhance their effectiveness against cancer cells. Additionally, PB28's potential application in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease, could also be investigated.
Synthesis Methods
PB28 can be synthesized through a multistep process, which involves the reaction of 3-(1-pyrrolidinylcarbonyl)aniline with 4-fluorobenzoic acid. The resulting compound is then subjected to further chemical reactions to obtain PB28 in high purity.
Scientific Research Applications
PB28 has been studied extensively for its potential application in cancer research. It has been found to exhibit potent and selective activity against cancer cells, making it a promising candidate for cancer therapy. PB28 has also been studied for its potential application in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
N-[3-(pyrrolidine-1-carbonyl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O2/c21-17(14-7-2-1-3-8-14)19-16-10-6-9-15(13-16)18(22)20-11-4-5-12-20/h1-3,6-10,13H,4-5,11-12H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNNVSZXNBWAGNG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)C2=CC(=CC=C2)NC(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-(1-pyrrolidinylcarbonyl)phenyl]benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.